4-((E)-{[anilino(oxo)acetyl]hydrazono}methyl)-2-ethoxyphenyl 4-methoxybenzoate

Specification

• CAS No.: 769156-78-7
• Molecular Formula: C25H23N3O6
• Molecular Weight: 461.5 g/mol
• IUPAC Name: [4-[(E)-[(2-anilino-2-oxoacetyl)hydrazinylidene]methyl]-2-ethoxyphenyl] 4-methoxybenzoate
• Standard InChI: InChI=1S/C25H23N3O6/c1-3-33-22-15-17(16-26-28-24(30)23(29)27-19-7-5-4-6-8-19)9-14-21(22)34-25(31)18-10-12-20(32-2)13-11-18/h4-16H,3H2,1-2H3,(H,27,29)(H,28,30)/b26-16+
• Standard InChI Key: TWPBHGDUECVGCI-WGOQTCKBSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)C(=O)NC2=CC=CC=C2)OC(=O)C3=CC=C(C=C3)OC
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C(=O)NC2=CC=CC=C2)OC(=O)C3=CC=C(C=C3)OC

Introduction

The compound 4-((E)-{[anilino(oxo)acetyl]hydrazono}methyl)-2-ethoxyphenyl 4-methoxybenzoate is a complex organic molecule belonging to the class of hydrazones and esters. It features a unique structural arrangement that includes multiple functional groups, which are crucial for its chemical reactivity and potential biological activities. Despite the lack of specific information on this exact compound in the provided search results, understanding its structure and potential applications can be inferred from related compounds and general principles of organic chemistry.

Synthesis and Reaction Conditions

The synthesis of such compounds typically involves the reaction of appropriate anilines with oxoacetyl derivatives, followed by condensation with hydrazine derivatives. The general synthetic route requires careful control of reaction conditions:

Reaction Conditions	Description
Temperature	Moderate to high temperatures (e.g., reflux conditions)
Solvent	Organic solvents like ethanol or methanol are commonly used
Reaction Time	Several hours to ensure complete reaction
Analytical Techniques	Thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy for monitoring and product identification

Potential Applications

Hydrazone compounds are known for their diverse biological activities, including antimicrobial and anticancer properties. While specific data on 4-((E)-{[anilino(oxo)acetyl]hydrazono}methyl)-2-ethoxyphenyl 4-methoxybenzoate is limited, related compounds suggest potential applications in medicinal chemistry and material sciences.

Chemical Reactions and Stability

These compounds can undergo various chemical reactions, such as hydrolysis, which may be influenced by factors like pH and the presence of catalysts. The stability of such compounds is crucial for their storage and handling.

Future Research Directions

Future studies should focus on synthesizing this compound under controlled conditions and evaluating its biological activities using in vitro and in vivo models. Additionally, exploring its chemical stability and potential applications in materials science could reveal new avenues for its use.